Cas no 933733-46-1 (1-Methyl-decahydro-1,6-naphthyridine)

• Product Name: 1-Methyl-decahydro-1,6-naphthyridine
• CAS No: 933733-46-1
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5050360
• PubChem ID: 71756405
• Update Time: 2025-10-25

1-Methyl-decahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-decahydro-1,6-naphthyridine
• NE18135
• 1-methyl-3,4,4a,5,6,7,8,8a-octahydro-2H-1,6-naphthyridine
• 1-Methyl-decahydro-1,6-naphthyridine

• Inchi： 1S/C9H18N2/c1-11-6-2-3-8-7-10-5-4-9(8)11/h8-10H,2-7H2,1H3
• InChI Key： KAWCNZLKKVCXSN-UHFFFAOYSA-N
• SMILES： N1(C)CCCC2CNCCC12

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1-Methyl-decahydro-1,6-naphthyridine

1-Methyl-decahydro-1,6-naphthyridine (CAS No. 933733-46-1): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 1-Methyl-decahydro-1,6-naphthyridine (CAS No. 933733-46-1) has emerged as a compound of significant interest. This bicyclic amine, characterized by its unique decahydro-1,6-naphthyridine core, is increasingly studied for its potential in drug discovery and material science. Its structural complexity and functional versatility make it a valuable building block for synthesizing more complex molecules.

The 1-Methyl-decahydro-1,6-naphthyridine scaffold is particularly notable for its rigid, saturated framework, which enhances stability and bioavailability—a critical factor in medicinal chemistry. Researchers are exploring its applications in designing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Recent studies have also highlighted its role in catalysis and ligand design, aligning with the growing demand for sustainable chemical processes.

One of the most searched questions about 1-Methyl-decahydro-1,6-naphthyridine revolves around its synthetic routes. The compound is typically synthesized via hydrogenation of corresponding aromatic precursors or through multi-step cyclization strategies. Innovations in flow chemistry and enantioselective synthesis have further optimized its production, addressing the need for scalable and cost-effective methods.

From an industrial perspective, 1-Methyl-decahydro-1,6-naphthyridine is gaining traction in the flavor and fragrance sector due to its pungent, amine-like odor. Its derivatives are also investigated for corrosion inhibition, a hot topic in materials science as industries seek eco-friendly alternatives to traditional inhibitors. This dual applicability underscores its cross-disciplinary relevance.

Environmental and safety considerations are paramount when handling 1-Methyl-decahydro-1,6-naphthyridine. While it is not classified as a hazardous substance, proper storage under inert conditions is recommended to prevent degradation. Regulatory compliance, particularly in the pharmaceutical and cosmetic industries, ensures its safe integration into commercial products.

In summary, 1-Methyl-decahydro-1,6-naphthyridine (CAS No. 933733-46-1) exemplifies the intersection of innovation and utility in modern chemistry. Its diverse applications—from drug development to industrial chemistry—make it a compound worth watching in the coming years. As research progresses, its potential to address global challenges in health and sustainability will likely expand.